![molecular formula C11H12O5 B3048067 Acetic acid, (carboxymethoxy)-, 1-(phenylmethyl) ester CAS No. 154741-21-6](/img/structure/B3048067.png)
Acetic acid, (carboxymethoxy)-, 1-(phenylmethyl) ester
Overview
Description
“Acetic acid, (carboxymethoxy)-, 1-(phenylmethyl) ester” is a chemical compound with the molecular formula C11H12O5 . It is also known by other names such as 2-(2-oxo-2-phenylmethoxyethoxy)acetic acid .
Molecular Structure Analysis
The molecular structure of this compound consists of an acetic acid moiety, a carboxymethoxy group, and a phenylmethyl (benzyl) group . The exact 3D conformation can vary due to the rotation around single bonds in the molecule.Physical And Chemical Properties Analysis
This compound has a molecular weight of 224.21 g/mol . It has 1 hydrogen bond donor count and 5 hydrogen bond acceptor count . It has a rotatable bond count of 7 . The exact mass and the monoisotopic mass is 224.06847348 g/mol . The topological polar surface area is 72.8 Ų . It has a heavy atom count of 16 .Scientific Research Applications
Chemical Building Block
Acetic acid, (carboxymethoxy)-, 1-(phenylmethyl) ester, is a type of carboxylic acid ester . Carboxylic acid esters are central to organic chemistry and are key starting materials in the synthesis of many organic compounds. They often contain an ester unit as the functional group, which is common in organic material compounds, drug molecules, and natural products .
Synthesis of Other Compounds
The compound can be used in the synthesis of other complex compounds. For instance, it can be used in the multicomponent condensation of certain compounds to synthesize previously unknown compounds .
3. Adsorption of Rare Earth Metal Ions Research has shown that 2-(2-oxo-2-phenylmethoxyethoxy)acetic acid can be used in the synthesis of adsorbents for the adsorption of rare earth metal ions . These adsorbents demonstrated significant adsorption capacities for certain rare earth elements .
Wastewater Treatment
The compound’s ability to adsorb rare earth metal ions suggests potential applications in wastewater treatment. Rare earth elements are essential components in clean energy technologies and are often present in industrial effluents . The compound could potentially be used to remove these elements from wastewater .
properties
IUPAC Name |
2-(2-oxo-2-phenylmethoxyethoxy)acetic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12O5/c12-10(13)7-15-8-11(14)16-6-9-4-2-1-3-5-9/h1-5H,6-8H2,(H,12,13) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DYLIIGBRGWUCEP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC(=O)COCC(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10570229 | |
Record name | [2-(Benzyloxy)-2-oxoethoxy]acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10570229 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
224.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Acetic acid, (carboxymethoxy)-, 1-(phenylmethyl) ester | |
CAS RN |
154741-21-6 | |
Record name | [2-(Benzyloxy)-2-oxoethoxy]acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10570229 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.